Cas no 1187931-71-0 ((R)-1-Cbz-2-isopropyl-piperazine)

• Product Name: (R)-1-Cbz-2-isopropyl-piperazine
• CAS No: 1187931-71-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD09954323
• CID: 2128202
• PubChem ID: 45072603
• Update Time: 2025-06-11

(R)-1-Cbz-2-isopropyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cbz-2-isopropyl-piperazine
• benzyl (2R)-2-isopropylpiperazine-1-carboxylate
• 1187931-71-0
• benzyl (2R)-2-propan-2-ylpiperazine-1-carboxylate
• benzyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate
• (R)-Benzyl 2-isopropylpiperazine-1-carboxylate
• (R)-Benzyl2-isopropylpiperazine-1-carboxylate
• DB-362307

• MDL： MFCD09954323
• Inchi： 1S/C15H22N2O2/c1-12(2)14-10-16-8-9-17(14)15(18)19-11-13-6-4-3-5-7-13/h3-7,12,14,16H,8-11H2,1-2H3/t14-/m1/s1
• InChI Key： OOWXPQWZXLALDC-CQSZACIVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNC[C@@H]1C(C)C)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-1-Cbz-2-isopropyl-piperazine

Introduction to (R)-1-Cbz-2-isopropyl-piperazine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1187931-71-0 is a derivative of piperazine, specifically identified as (R)-1-Cbz-2-isopropyl-piperazine. This molecule has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. Piperazine derivatives are well-known for their diverse biological activities, and modifications at specific positions can lead to compounds with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on chiral piperazine derivatives, with a particular emphasis on enantiomerically pure compounds. The (R)-configuration of 1-Cbz-2-isopropyl-piperazine makes it an intriguing subject for further investigation. The presence of a carbobenzyloxy (Cbz) group at the 1-position and an isopropyl group at the 2-position introduces specific steric and electronic features that can influence its interactions with biological targets.

One of the most compelling aspects of (R)-1-Cbz-2-isopropyl-piperazine is its potential role in the development of novel therapeutic agents. Piperazine-based compounds have been explored for their efficacy in treating various conditions, including neurological disorders, infections, and inflammatory diseases. The (R)-enantiomer, in particular, has shown promise in preclinical studies due to its improved selectivity and reduced toxicity compared to its racemic counterpart.

The synthesis of (R)-1-Cbz-2-isopropyl-piperazine involves sophisticated organic chemistry techniques, including asymmetric synthesis and protection-deprotection strategies. The carbobenzyloxy group serves as an effective protecting group for the amine functionality, allowing for selective modifications at other positions without affecting the overall structure. This synthetic approach highlights the compound's versatility and its suitability for further chemical manipulation.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions of (R)-1-Cbz-2-isopropyl-piperazine. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity. These findings suggest potential applications in drug design, particularly in targeting enzymes and receptors involved in critical biological pathways.

The pharmacokinetic properties of (R)-1-Cbz-2-isopropyl-piperazine are another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for clinical development. Additionally, its stability under various conditions enhances its practicality for pharmaceutical applications.

In conclusion, (R)-1-Cbz-2-isopropyl-piperazine (CAS no. 1187931-71-0) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its promising pharmacological properties, make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like (R)-1-Cbz-2-isopropyl-piperazine will play a crucial role in shaping the future of drug discovery and therapeutic intervention.